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Compound of Interest

Compound Name: DEANO (sodium)

Cat. No.: B12388995

Get Quote

WARNING: The primary risk with DEANO is not just its toxicity, but its pressure-generating

potential.[1]

As a nitric oxide (NO) donor, DEANO is designed to release gas.[1] In a physiological buffer

(pH 7.4), it has a half-life of approximately 2 minutes at 37°C. However, many researchers

make the critical error of aspirating "spent" media or stock solutions into a sealed waste

container too quickly.[1]

The Danger: If DEANO is placed into a waste drum at neutral or acidic pH while still active, it

will continue to off-gas NO.[1] In a tightly sealed container, this creates a pressure bomb.[1]

Core Directive: You must ensure Total Gas Evolution (TGE) has occurred in a controlled, open

environment before the waste container is sealed.[1]

The Mechanism: Understanding the pH Switch
To dispose of DEANO safely, you must exploit its chemical instability.[1] DEANO is an ionic

adduct that stabilizes NO in an alkaline environment but releases it when protonated.

High pH (>10): Stable. The molecule remains intact.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12388995#bc-rfq
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physiological pH (7.4): Rapid release (Half-life ~2–16 mins depending on temp).[1]

Low pH (<5.0): Instantaneous, violent decomposition.[1]

Mechanism Visualization
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Figure 1: The pH-dependent stability switch of DEANO.[1][2][3] Disposal relies on forcing the

transition from Green (Stable) to Red (Unstable) in a controlled environment.[2]

Physicochemical & Safety Data
Property Value Implication for Handling

CAS Number 372965-00-9 Use for EHS labeling.[1][2][3]

Half-Life
~2 min (37°C, pH 7.[1][2][3]

[4]4)

Short, but residual activity

persists at room temp.[1][2][3]

Solubility >100 mg/mL (Water)
Highly soluble; spills spread

easily.[2][3]

Byproduct Diethylamine (DEA)
RCRA Code U092.[2][3] Toxic

and flammable.[5]

PPE
Nitrile gloves, Goggles, Lab

Coat

Hypotension Risk: Avoid

inhalation of powder.[1][2][3][6]

Detailed Disposal Protocols
Scenario A: Disposal of Solid Waste (Expired/Unused
Powder)
Do not attempt to dissolve and neutralize large quantities of solid powder yourself unless

necessary. The gas evolution can be overwhelming.
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Container: Keep the substance in its original glass vial.

Secondary Containment: Place the vial inside a clear plastic bag or a secondary plastic jar.

Labeling: Affix a hazardous waste label.

Constituents: "Diethylamine NONOate sodium salt."

Hazard Checkboxes: Toxic, Flammable (Solids), Reactive (Potential gas generation).[1]

Hand-off: Transfer directly to your institution's EHS (Environmental Health & Safety) team.[1]

Scenario B: Liquid Waste (Stock Solutions & Cell Media)
This is the most common workflow. You must "decommission" the solution.

Prerequisites:

Perform all steps in a Fume Hood.

Ensure the vessel is OPEN (Uncapped).

Step-by-Step Protocol:

Collection: Collect all DEANO-containing media or stock solutions in a wide-mouth beaker.

Acidification (The Trigger):

Slowly add dilute acid (e.g., 1N HCl or 10% acetic acid) to the beaker.[1]

Target: Lower pH to < 5.0.

Observation: You may see bubbling or fuming (NO gas). This is the active drug

decomposing.

The Wait Period:

Leave the beaker open in the back of the fume hood for at least 12 hours (Overnight).
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Why? This ensures Total Gas Evolution. The half-life is short, but the "tail" of the reaction

can linger.[1]

Final pH Check:

After 12 hours, check pH.[1] If acidic, neutralize back to pH 7.0 using Sodium Hydroxide

(NaOH) for safer handling, or leave as acidic waste depending on your facility's rules.[1]

Disposal:

Pour the now-inert (degassed) liquid into the Hazardous Chemical Waste container.

Crucial Labeling: Even though the NO is gone, the solution contains Diethylamine.[1] You

must list "Diethylamine" on the waste tag.

Decision Tree: The Disposal Workflow
Use this logic flow to determine the correct action for your specific situation.
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Start: DEANO Waste

What is the physical state?

Solid Powder
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Liquid Solution
(Media/Stock)

Do NOT dissolve.
Keep in original vial.

Label as 'Reactive/Toxic'.

Move to Fume Hood.
Use Wide-Mouth Beaker.

Acidify to pH < 5.0.
(Triggers NO release)

Wait 12+ Hours
(Open Container)

Dispose as Chemical Waste.
List: 'Diethylamine, Sodium Salts'
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Figure 2: Operational decision tree for DEANO waste management.[1][2][3]

Emergency Procedures
Spill (Solid): Do not sweep dry. Cover with a paper towel dampened with alkaline buffer (pH

> 10) to dissolve and stabilize, then wipe up.[1] Place wipes in a sealed bag in the fume
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hood.

Spill (Liquid): Absorb with vermiculite or spill pads. Place in fume hood to off-gas.

Exposure (Inhalation): Move to fresh air immediately. DEANO causes vasodilation; if the

victim feels faint (hypotension), seek medical attention.[1]

Regulatory Compliance (RCRA)
While DEANO itself is often not explicitly listed, its decomposition product, Diethylamine, is a U-

Listed Waste (U092) under US EPA regulations (40 CFR 261.33).[1]

Implication: You cannot pour DEANO waste down the sink. It must be treated as hazardous

chemical waste.[6]

Characteristic Waste: If un-neutralized, DEANO waste may also be classified as D003

(Reactive) due to its ability to generate toxic gases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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